tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate)
Overview
Description
Tetralithium (1+) 2,5-disulfonatobenzene-1,4-bis(olate), commonly referred to as Li4-DSB-B, is a novel organolithium reagent developed by chemists at the University of California, Irvine. Li4-DSB-B is an organolithium reagent that is used in organic synthesis and materials science. It is a versatile reagent that can be used in a variety of reactions and has been found to be particularly useful in the synthesis of compounds with complex structures. Li4-DSB-B has been used in the synthesis of a variety of compounds, including polymers, dyes, and pharmaceuticals.
Mechanism of Action
The mechanism of action of Li4-DSB-B is not well understood. However, it is believed that the reaction of Li4-DSB-B with an organic substrate produces a nucleophilic attack on the substrate, resulting in the formation of a new bond. The reaction is believed to be mediated by the electron-rich environment created by the organolithium reagent.
Biochemical and Physiological Effects
The biochemical and physiological effects of Li4-DSB-B are not well understood. However, it is believed that the reaction of Li4-DSB-B with an organic substrate produces a nucleophilic attack on the substrate, resulting in the formation of a new bond. This reaction is believed to be mediated by the electron-rich environment created by the organolithium reagent. It is also believed that the reaction of Li4-DSB-B with an organic substrate may produce a variety of secondary reactions, such as the formation of radicals or other reactive species.
Advantages and Limitations for Lab Experiments
The advantages of using Li4-DSB-B in laboratory experiments include its high reactivity, its high selectivity, and its ability to be used in a variety of reactions. Its high reactivity allows for rapid synthesis of compounds with complex structures, while its high selectivity ensures that only the desired product is produced. Li4-DSB-B is also a relatively inexpensive reagent, making it a cost-effective choice for laboratory experiments.
The main limitation of Li4-DSB-B is its instability. Li4-DSB-B is an air- and moisture-sensitive reagent, and must be handled with care in order to ensure its stability. In addition, Li4-DSB-B is a relatively new reagent, and its use in laboratory experiments is still being explored.
Future Directions
The potential future directions for Li4-DSB-B include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of novel materials and drugs. In addition, further research into the stability of Li4-DSB-B may lead to improved methods for its use in laboratory experiments. Finally, further research into the use of Li4-DSB-B in the synthesis of polymers, dyes, and pharmaceuticals may lead to new and improved methods for the synthesis of these compounds.
Synthesis Methods
Li4-DSB-B is synthesized by a two-step process. The first step involves the reaction of lithium chloride with 2,5-disulfonatobenzene in anhydrous THF at room temperature. The reaction produces an organolithium reagent, which is then reacted with 1,4-bis(olate) to form Li4-DSB-B. The second step is the reaction of Li4-DSB-B with an organic substrate. The reaction produces the desired product in high yield and with minimal side reactions.
Scientific Research Applications
Li4-DSB-B has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including polymers, dyes, and pharmaceuticals. It has also been used in the synthesis of organometallic compounds and in the synthesis of organometallic catalysts. In addition, it has been used in the synthesis of novel materials, such as nanostructures and nanomaterials. Li4-DSB-B has also been used in the synthesis of new drugs and in the development of new drug delivery systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate) can be achieved through a two-step process. The first step involves the synthesis of 2,5-disulfonatobenzene-1,4-bis(olate) followed by the reaction with lithium hydroxide to form the final product.", "Starting Materials": [ "Benzene-1,4-disulfonyl chloride", "Sodium hydroxide", "Lithium hydroxide" ], "Reaction": [ "Step 1: Synthesis of 2,5-disulfonatobenzene-1,4-bis(olate)", "a. Dissolve benzene-1,4-disulfonyl chloride in a mixture of water and sodium hydroxide.", "b. Heat the mixture to 80-90°C and stir for 2-3 hours.", "c. Cool the mixture and filter the precipitate.", "d. Wash the precipitate with water and dry it to obtain 2,5-disulfonatobenzene-1,4-bis(olate).", "Step 2: Formation of tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate)", "a. Dissolve 2,5-disulfonatobenzene-1,4-bis(olate) in water.", "b. Add lithium hydroxide to the solution and stir for 1-2 hours.", "c. Filter the precipitate and wash it with water.", "d. Dry the precipitate to obtain tetralithium(1+) 2,5-disulfonatobenzene-1,4-bis(olate)." ] } | |
CAS RN |
2389131-18-2 |
Molecular Formula |
C6H2Li4O8S2 |
Molecular Weight |
294 |
Purity |
95 |
Origin of Product |
United States |
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